N,N,2-trimethyl-7-[2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoyl]-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-[4-(dimethylamino)-2-methyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]-2-methyl-3-(1,2,4-triazol-1-yl)propan-1-one
• InChI: InChI=1S/C16H23N7O/c1-11(7-23-10-17-9-18-23)16(24)22-6-5-13-14(8-22)19-12(2)20-15(13)21(3)4/h9-11H,5-8H2,1-4H3
• InChI Key: MIZFWQJNUQKTHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCN(C2)C(=O)C(C)CN3C=NC=N3)C(=N1)N(C)C
• Molecular Formula: C16H23N7O
• Molecular Weight: 329.40 g/mol

Description

“N,N,2-trimethyl-7-[2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoyl]-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine” is a complex organic compound. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. These types of compounds are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,2,4-triazole ring. The IR absorption spectra of similar compounds have shown signals for C=O groups. The 1H-NMR spectrum of similar compounds has shown singlet peaks assigned to the 1,2,4-triazole ring.